Cas no 1805406-96-5 (Ethyl 4-bromo-3-cyano-5-formylbenzoate)
Ethyl 4-bromo-3-cyano-5-formylbenzoate is a versatile aromatic ester with a molecular formula of C11H8BrNO3. This compound features a bromo substituent, a cyano group, and a formyl functionality on a benzoate core, making it a valuable intermediate in organic synthesis. Its multifunctional structure allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and material science. The presence of both electron-withdrawing (cyano, formyl) and halogen (bromo) groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The ethyl ester moiety further improves solubility in organic solvents, facilitating downstream transformations. This compound is particularly useful in constructing complex heterocycles and functionalized aromatic systems.
1805406-96-5 structure
Product Name:Ethyl 4-bromo-3-cyano-5-formylbenzoate
CAS No:1805406-96-5
MF:C11H8BrNO3
MW:282.0901222229
CID:4706779
Update Time:2025-06-09
Ethyl 4-bromo-3-cyano-5-formylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-bromo-3-cyano-5-formylbenzoate
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- Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)7-3-8(5-13)10(12)9(4-7)6-14/h3-4,6H,2H2,1H3
- InChI Key： RARFOPBMDRGPLB-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CC(C(=O)OCC)=CC=1C=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 322
- Topological Polar Surface Area: 67.2
Ethyl 4-bromo-3-cyano-5-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016825-250mg |
Ethyl 4-bromo-3-cyano-5-formylbenzoate |
1805406-96-5 | 97% | 250mg |
504.00 USD | 2021-05-31 | |
| Alichem | A015016825-500mg |
Ethyl 4-bromo-3-cyano-5-formylbenzoate |
1805406-96-5 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015016825-1g |
Ethyl 4-bromo-3-cyano-5-formylbenzoate |
1805406-96-5 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
Ethyl 4-bromo-3-cyano-5-formylbenzoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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